molecular formula C6H15NO2 B8572569 1-Methyl-2,2-dimethoxypropylamine

1-Methyl-2,2-dimethoxypropylamine

Cat. No.: B8572569
M. Wt: 133.19 g/mol
InChI Key: HKIASBLVRANDFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Methyl-2,2-dimethoxypropylamine is a useful research compound. Its molecular formula is C6H15NO2 and its molecular weight is 133.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H15NO2

Molecular Weight

133.19 g/mol

IUPAC Name

3,3-dimethoxybutan-2-amine

InChI

InChI=1S/C6H15NO2/c1-5(7)6(2,8-3)9-4/h5H,7H2,1-4H3

InChI Key

HKIASBLVRANDFE-UHFFFAOYSA-N

Canonical SMILES

CC(C(C)(OC)OC)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred mixture of 3,3-dimethoxybutan-2-one (J. Chem. Soc. 1953, 3135; 1.32 g., 10 m moles) and ammonium acetate (7.7 g., 0.1 mole) in methanol (30 ml.) at 25° C. was added sodium cyanoborohydride (380 mg., 6 m moles) and the pH of the mixture was reduced to 6.0 by addition of a solution of HCl in methanol. The mixture was stirred for 2 hours at 25° C. then the solvent was evaporated under reduced pressure. The residue was taken up in water and the pH adjusted to 5 with 2N aqueous HCl. The solution was washed with ether (3×20 ml.) and the pH of the aqueous phase raised to above 10 by addition of sodium carbonate. The product was extracted with ether (5×20 ml.) and the combined extracts were dried (MgSO4) and evaporated to dryness to give 1-methyl-2,2-dimethoxypropylamine (1.02 g., 77%) as a pale yellow oil having the following n.m.r. spectrum in CDCl3 : 1.05 (d, 3H); 1.2 (s, 3H); 1.6 (m, 2H); 3.25 (s, 6H); 3.0-3.6 (m, 1H).
Quantity
1.32 g
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reactant
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7.7 g
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reactant
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30 mL
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solvent
Reaction Step One
Quantity
380 mg
Type
reactant
Reaction Step Two
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0 (± 1) mol
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reactant
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0 (± 1) mol
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